Cas no 27546-46-9 (Benzene,1-cyclopropyl-2-methyl-)

• Product Name: Benzene,1-cyclopropyl-2-methyl-
• CAS No: 27546-46-9
• MF: C₁₀H₁₂
• MW: 132.202282905579
• MDL: MFCD06802667
• CID: 290524
• PubChem ID: 141361
• Update Time: 2025-11-01

Benzene,1-cyclopropyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-cyclopropyl-2-methyl-
• 1-CYCLOPROPYL-2-METHYLBENZENE
• methylcyclopropylbenzene
• BB 0223816
• FT-0765313
• 27546-46-9
• AKOS004118756
• 1-Cyclopropyl-2-methyl-Benzene
• AC9736
• DTXSID30181957
• Benzene, 1-cyclopropyl-2-methyl-
• A18560
• MFCD06802667
• SY263839
• DB-067800

• MDL： MFCD06802667
• Inchi： 1S/C10H12/c1-8-4-2-3-5-10(8)9-6-7-9/h2-5,9H,6-7H2,1H3
• InChI Key： RUSPCRNKBONOHH-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 132.09396
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Benzene,1-cyclopropyl-2-methyl-

Introduction to Benzene,1-cyclopropyl-2-methyl- (CAS No. 27546-46-9)

Benzene,1-cyclopropyl-2-methyl- is a significant compound in the realm of organic chemistry, featuring a unique structural framework that has garnered considerable attention from researchers and industrial applications. With the CAS number 27546-46-9, this molecule has been extensively studied for its potential in various chemical syntheses and pharmaceutical developments. The presence of both cyclopropyl and methyl substituents on a benzene ring imparts distinct electronic and steric properties, making it a versatile intermediate in the synthesis of more complex molecules.

The structural motif of Benzene,1-cyclopropyl-2-methyl- has been explored in several cutting-edge research areas. One notable application is in the development of novel agrochemicals, where its stability and reactivity make it an excellent candidate for creating pesticides with improved efficacy and environmental compatibility. The cyclopropyl group, in particular, is known for its ability to enhance the bioavailability of compounds, a property that is highly valuable in agrochemical formulations.

In the pharmaceutical industry, Benzene,1-cyclopropyl-2-methyl- has been utilized as a building block for synthesizing active pharmaceutical ingredients (APIs). Recent studies have highlighted its role in developing antiviral and anticancer agents. The benzene ring serves as a scaffold that can be modified to target specific biological pathways, while the cyclopropyl and methyl groups contribute to the molecule's binding affinity and metabolic stability. This has led to several promising candidates entering clinical trials for treating various diseases.

The synthesis of Benzene,1-cyclopropyl-2-methyl- involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Advanced catalytic methods have been developed to improve yield and selectivity, reducing the environmental impact of the process. For instance, transition metal catalysts have been employed to facilitate the coupling reactions necessary for constructing the cyclopropyl-benzene core structure. These innovations not only enhance efficiency but also align with global sustainability goals.

The compound's unique electronic properties have also made it a subject of interest in materials science. Researchers are investigating its potential as a precursor for conductive polymers and organic semiconductors. The combination of aromatic stability and functional group reactivity allows for the creation of materials with tailored electrical properties. This opens up possibilities for applications in flexible electronics, solar cells, and other advanced technological devices.

From an industrial perspective, the demand for Benzene,1-cyclopropyl-2-methyl- continues to grow due to its versatility in chemical manufacturing. Its use as an intermediate in producing dyes, fragrances, and specialty chemicals underscores its importance beyond pharmaceuticals. Companies are investing in optimizing production processes to meet this demand while adhering to stringent quality control measures. This ensures that the compound remains reliable and high-purity for various applications.

The future research directions for Benzene,1-cyclopropyl-2-methyl- are promising and multifaceted. Efforts are being made to explore its role in green chemistry initiatives, where sustainable practices are prioritized throughout the synthesis process. Additionally, computational chemistry is being leveraged to predict new derivatives with enhanced properties. These computational studies can significantly reduce experimental trial-and-error, accelerating the discovery pipeline.

In conclusion, Benzene,1-cyclopropyl-2-methyl- (CAS No. 27546-46-9) stands as a testament to the ingenuity of organic chemistry in addressing complex challenges across multiple industries. Its unique structure offers a wealth of opportunities for innovation, from pharmaceuticals to advanced materials. As research progresses, we can expect even more groundbreaking applications to emerge from this versatile compound.